Cas no 2411266-29-8 (Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]-
• CAS No: 2411266-29-8
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 5213906
• Update Time: 2025-10-23

Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C15H22ClN3O/c1-18-9-10-19(8-7-17-15(20)11-16)14(12-18)13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,17,20)
• InChI Key： JQRRPCMDCNNHQL-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C)CC1C1=CC=CC=C1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]-

Comprehensive Overview of Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- (CAS No. 2411266-29-8)

Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- (CAS No. 2411266-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents. The presence of a chloroacetamide moiety and a piperazine ring in its structure makes it a valuable intermediate in medicinal chemistry.

The chemical properties of Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- include its molecular weight, solubility, and stability under various conditions. Researchers have noted its potential in modulating biological pathways, particularly in the central nervous system. The compound's ability to interact with specific receptors has made it a subject of interest for neurological disorder research, aligning with current trends in precision medicine and targeted therapy.

In the pharmaceutical industry, Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- is often utilized as a building block for synthesizing more complex molecules. Its application extends to the development of antipsychotic and antidepressant drugs, addressing the growing demand for mental health treatments. The compound's versatility also makes it a candidate for drug repurposing studies, a hot topic in modern pharmacology.

The synthesis of Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- involves multi-step organic reactions, ensuring high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, meeting the stringent quality standards required for pharmaceutical applications. Researchers are continually exploring its potential in cancer therapy and neuroprotection, areas that are currently under intense investigation.

Market dynamics for Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- reflect its growing importance in drug development. With the rise of personalized medicine, the demand for specialized intermediates like this compound is expected to increase. Companies focusing on innovative therapeutics are actively sourcing high-quality chemical intermediates to accelerate their R&D pipelines.

From an environmental and safety perspective, Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- is handled with care in laboratory settings. Proper storage conditions and handling protocols are essential to maintain its integrity and ensure researcher safety. The compound's stability under controlled conditions makes it a reliable choice for long-term studies.

In conclusion, Acetamide, 2-chloro-N-[2-(4-methyl-2-phenyl-1-piperazinyl)ethyl]- (CAS No. 2411266-29-8) represents a critical component in modern pharmaceutical research. Its unique structure and versatile applications position it at the forefront of drug discovery and therapeutic innovation. As the scientific community continues to explore its potential, this compound is likely to play an even more significant role in addressing unmet medical needs.